Cas no 37170-50-6 (Butoxy(tert-butyl)dimethylsilane)

• Product Name: Butoxy(tert-butyl)dimethylsilane
• CAS No: 37170-50-6
• MF: C₁₀H₂₄OSi
• MW: 188.382464408875
• CID: 1482258
• PubChem ID: 529138
• Update Time: 2025-10-29

Butoxy(tert-butyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• Silane, butoxy(1,1-dimethylethyl)dimethyl-
• butoxy-tert-butyl-dimethylsilane
• Butoxy(dimethyl)(2-methyl-2-propanyl)silane
• 37170-50-6
• 1-Butanol, tert-butyldimethylsilyl ether
• n-butyloxy-tert-butyldimethylsilane
• n-butyloxy-t-butyldi-methylsilane
• 1-Butanol, O-TBDMS
• SCHEMBL1317211
• Butoxy(tert-butyl)dimethylsilane #
• 1-Butanol, DMTBS
• 1-Butanol, TBDMS derivative
• n-butoxy-tert.-butyl-dimethylsilane
• BUTOXY(TERT-BUTYL)DIMETHYLSILANE
• Butoxy(tertbutyl)dimethyl silane
• DTXSID80336112
• Butoxy(tert-butyl)dimethylsilane

• Inchi： 1S/C10H24OSi/c1-7-8-9-11-12(5,6)10(2,3)4/h7-9H2,1-6H3
• InChI Key： GEOXIEOGBKDPPZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCC

Computed Properties

• Exact Mass: 188.15972
• Monoisotopic Mass: 188.159641919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 173.6±8.0 °C at 760 mmHg
• Flash Point: 48.2±7.6 °C
• PSA: 9.23
• Vapor Pressure: 1.7±0.3 mmHg at 25°C

Butoxy(tert-butyl)dimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Butoxy(tert-butyl)dimethylsilane

Butoxy(tert-butyl)dimethylsilane (CAS No. 37170-50-6): An Overview of a Versatile Organosilicon Compound

Butoxy(tert-butyl)dimethylsilane (BTBDMS), with the CAS number 37170-50-6, is a widely used organosilicon compound in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is known for its unique chemical properties, which make it an essential reagent in various synthetic pathways and protective group strategies. In this article, we will delve into the structure, synthesis, applications, and recent research advancements of Butoxy(tert-butyl)dimethylsilane.

The molecular formula of Butoxy(tert-butyl)dimethylsilane is C₁₁H₂₆OSi. It consists of a tert-butyl group, a dimethylsilyl group, and an alkoxy group (butoxy). The tert-butyl group provides steric hindrance, which is crucial for protecting functional groups in complex molecules. The dimethylsilyl group is known for its stability and ease of removal under mild conditions, making it an ideal protecting group in organic synthesis.

Butoxy(tert-butyl)dimethylsilane can be synthesized through the reaction of tert-butyldimethylchlorosilane with butanol in the presence of a base such as triethylamine. This reaction proceeds via a nucleophilic substitution mechanism, where the chloride ion is replaced by the butoxy group. The resulting product is highly pure and can be used directly in subsequent synthetic steps without further purification.

In organic synthesis, Butoxy(tert-butyl)dimethylsilane is primarily used as a protecting group for hydroxyl (-OH) and carboxylic acid (-COOH) functional groups. The silyl ether formed by this compound is stable under a wide range of reaction conditions, including acidic and basic environments. This stability allows for the selective protection of specific functional groups in complex molecules, facilitating multi-step synthetic processes.

One of the key advantages of using Butoxy(tert-butyl)dimethylsilane as a protecting group is its ease of removal under mild conditions. The silyl ether can be deprotected using mild acids such as TFA (trifluoroacetic acid) or HF (hydrofluoric acid). This deprotection step is often performed at room temperature or slightly elevated temperatures, ensuring that other functional groups in the molecule remain intact.

In pharmaceutical research, Butoxy(tert-butyl)dimethylsilane has found applications in the synthesis of various bioactive compounds and drug candidates. For example, it has been used to protect hydroxyl groups in the synthesis of antiviral agents and anticancer drugs. The ability to selectively protect and deprotect functional groups using this compound has significantly simplified the synthetic routes to these complex molecules.

Recent research has also explored the use of Butoxy(tert-butyl)dimethylsilane in materials science. In polymer chemistry, it has been employed as a cross-linking agent to improve the mechanical properties and thermal stability of polymers. Additionally, it has been used in the synthesis of organosilicon-based materials with unique optical and electronic properties.

A study published in the Journal of Organic Chemistry highlighted the use of Butoxy(tert-butyl)dimethylsilane in the synthesis of novel organocatalysts. The researchers demonstrated that this compound could be used to protect sensitive functional groups during catalyst preparation, leading to improved catalytic activity and selectivity in asymmetric reactions.

In another study published in Angewandte Chemie International Edition, scientists investigated the use of Butoxy(tert-butyl)dimethylsilane in the development of new materials for energy storage applications. The compound was used to modify the surface properties of electrode materials, enhancing their performance in lithium-ion batteries.

The versatility and reliability of Butoxy(tert-butyl)dimethylsilane have made it an indispensable tool in modern chemical research. Its ability to protect functional groups under diverse reaction conditions and its ease of removal have facilitated numerous advancements in organic synthesis, pharmaceutical development, and materials science.

In conclusion, Butoxy(tert-butyl)dimethylsilane (CAS No. 37170-50-6) is a highly valuable organosilicon compound with a wide range of applications. Its unique chemical properties make it an essential reagent for protecting functional groups in complex molecules, simplifying synthetic pathways, and enhancing the performance of various materials. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.